BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic and Spectrometric
Characterization of 2"-O-Galloylmyricitrin: A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2"-O-Galloylmyricitrin

Cat. No.: B15594383

Get Quote
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For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic and
spectrometric data for 2""-O-Galloylmyricitrin, a naturally occurring galloylated flavonoid
glycoside. This document is intended for researchers, scientists, and professionals in the field
of drug development and natural product chemistry, offering detailed experimental protocols
and data presented in a clear, comparative format.

Spectroscopic Data

The structural elucidation of 2"-O-Galloylmyricitrin has been primarily achieved through
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). The
following sections detail the data obtained from these analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of
organic molecules. For 2"-O-Galloylmyricitrin, *H and 3C NMR data were acquired in
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deuterated methanol (CDsOD) at a frequency of 500 MHz.

Table 1: *H NMR Spectroscopic Data for 2"-O-Galloylmyricitrin (500 MHz, CDsOD)

Chemical Shift ()

Coupling Constant

Atom No. Multiplicity

ppm (J) Hz
Myricitrin Moiety
6 6.21 d 2.0
8 6.40 d 2.0
2' 7.33 S
6' 7.33 S
1" 5.39 d 15
2" 5.55 dd 34,15
3" 4.17 dd 95,34
4" 3.82 dd 95,95
5" 3.48 m
6" 1.11 d 6.2
Galloyl Moiety
2" 7.09 S
6" 7.09 S

Table 2: 13C NMR Spectroscopic Data for 2"-O-Galloylmyricitrin (125 MHz, CD30D)
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Atom No. Chemical Shift (8) ppm

Myricitrin Moiety

2 158.5
3 136.0
4 179.5
5 163.0
6 99.9
7 165.9
8 94.8
9 159.2
10 105.8
1 121.8
2' 109.9
3' 146.8
4 138.2
5' 146.8
6' 109.9
1" 103.9
2" 73.1
3" 71.9
4" 72.1
5" 71.8
6" 17.8
Galloyl Moiety
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1" 121.8
2" 110.4
3" 146.5
4 140.2
5" 146.5
6" 110.4
7" (C=0) 167.9

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and molecular formula of a compound.
Electrospray lonization (ESI) is a soft ionization technique suitable for analyzing polar
molecules like flavonoid glycosides.

Table 3: Mass Spectrometry Data for 2"-O-Galloylmyricitrin

Technique lonization Mode Observed m/z

ESI-MS Negative 615.1 [M-H]~

Experimental Protocols

The following protocols are based on the methodologies cited in the identification of 2"-O-
Galloylmyricitrin.

NMR Spectroscopy

e Instrument: Avance Il 500 MHz spectrometer (Bruker BioSpin) equipped with a 1-mm TXI
microprobe and a 5-mm BBO probe.

¢ Solvent: Deuterated Methanol (CDsOD).

e Frequency: 500 MHz for *H and 125 MHz for 13C.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15594383/docs?utm_src=pdf-body#spectroscopic-and-spectrometric-characterization-of-2-o-galloylmyricitrin-a-technical-guide
https://www.benchchem.com/product/b15594383/docs?utm_src=pdf-body#spectroscopic-and-spectrometric-characterization-of-2-o-galloylmyricitrin-a-technical-guide
https://www.benchchem.com/product/b15594383/docs?utm_src=pdf-body#spectroscopic-and-spectrometric-characterization-of-2-o-galloylmyricitrin-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Data Acquisition: Standard pulse sequences were used for 1D (*H, 3C) and 2D (COSY,
HSQC, HMBC) NMR experiments. Chemical shifts are reported in parts per million (ppm)
relative to the residual solvent signal.

Mass Spectrometry

e Instrument (ESI-MS): Esquire 3000 Plus ion trap mass spectrometer (Bruker Daltonics).
e Instrument (ESI-TOF-MS): Bruker microTOF ESI-MS system.
 lonization Mode: Electrospray lonization (ESI), primarily in negative ion mode.

e Mass Calibration: A reference solution of 0.1% sodium formate in 2-propanol/water (1:1)
containing 5 mM NaOH was used for mass calibration in the ESI-TOF-MS.

Visualizations

The following diagrams illustrate the general workflow for the spectroscopic analysis of a
natural product and the structural correlations of 2"-O-Galloylmyricitrin.
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General workflow for natural product analysis.
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2"-O-Galloylmyricitrin Structure Key NMR Correlations (HMBC)
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Structure and key HMBC correlations of 2"-O-Galloylmyricitrin.

» To cite this document: BenchChem. [Spectroscopic and Spectrometric Characterization of
2"-O-Galloylmyricitrin: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594383/docs#spectroscopic-and-spectrometric-
characterization-of-2-0-galloylmyricitrin-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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